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Introduction

Tin-iodide based thin films are a promising class of materials for next-generation electronic and
optoelectronic devices, including solar cells and thermoelectric generators. A critical challenge
In optimizing the performance of these materials is the precise control and enhancement of
their electrical conductivity. This document provides detailed application notes and
experimental protocols for effective doping strategies to significantly boost the conductivity of
formamidinium tin iodide (FASningcontent-ng-c4139270029="" _nghost-ng-c4115135284=""
class="inline ng-star-inserted">

33

) films, a prominent and highly studied tin-iodide perovskite. The methodologies described
herein focus on p-type doping through a sequential diffusion approach involving controlled air
exposure and surface treatment with 2,3,5,6-tetrafluoro-7,7,8,8-tetracyanoquinodimethane
(Fngcontent-ng-c4139270029="" nghost-ng-c4115135284="" class="inline ng-star-inserted">
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44
TCNQ).

While the focus of this document is on FASnIngcontent-ng-c4139270029="" _nghost-ng-
c4115135284="" class="inline ng-star-inserted">

33

due to the extensive availability of research data, the principles may be adapted for other tin-
lodide based systems. It is important to note that literature specifically detailing doping
strategies for pure tin (ll) iodide (Sningcontent-ng-c4139270029="" _nghost-ng-
c4115135284="" class="inline ng-star-inserted">

22

) thin films is limited.

Data Presentation: Quantitative Effects of Doping on
FASnIingcontent-ng-c4139270029="" _nghost-ng-
c4115135284="" class="inline ng-star-inserted">
3{3}3Film Conductivity

The following table summarizes the quantitative impact of different doping strategies on the
electrical conductivity of FASnIngcontent-ng-c4139270029="" _nghost-ng-c4115135284=""
class="inline ng-star-inserted">

33

thin films. This data is compiled from studies employing sequential diffusion doping.
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Signaling Pathways and Logical Relationships

The following diagram illustrates the mechanism by which sequential doping enhances the p-
type conductivity of FASningcontent-ng-c4139270029="" _nghost-ng-c4115135284=""
class="inline ng-star-inserted">

33

films.
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Caption: Mechanism of sequential doping on FASNI3 films.
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Experimental Protocols

Protocol 1: Fabrication of FASningcontent-ng-
c4139270029="" _nghost-ng-c4115135284=""
class="inline ng-star-inserted"> 3{3}3Thin Films

This protocol details the fabrication of FASnIngcontent-ng-c4139270029=""__nghost-ng-
c4115135284="" class="inline ng-star-inserted">

33

thin films using a spin-coating method, which serves as the precursor for subsequent doping
experiments.

Materials:

Formamidinium iodide (FAI)

o Tin(ll) iodide (Sningcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline
ng-star-inserted">

22

)

e Tin(ll) fluoride (SnFngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline
ng-star-inserted">

22

) (as an antioxidant additive)
e Anhydrous N,N-Dimethylformamide (DMF)
e Anhydrous Dimethyl sulfoxide (DMSO)
e Substrates (e.g., glass, ITO-coated glass)

e Chlorobenzene (antisolvent)
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Equipment:

e Spin coater

e Hotplate

o Glovebox with an inert atmosphere (e.g., nitrogen or argon)

Procedure:

e Precursor Solution Preparation:

o Inside a glovebox, prepare a 1.0 M FASnIngcontent-ng-c4139270029="" _nghost-ng-

c4115135284="" class="inline ng-star-inserted">

33

precursor solution.

o Dissolve equimolar amounts of FAI and Sningcontent-ng-c4139270029=""_nghost-ng-
€c4115135284="" class="inline ng-star-inserted">

22

in a mixed solvent of DMF and DMSO (typically a 4:1 volume ratio).

o Add a small amount of SnFngcontent-ng-c4139270029="" nghost-ng-c4115135284=""
class="inline ng-star-inserted">

22

(e.g., 10 mol%) to the precursor solution.[1] SnFngcontent-ng-c4139270029=
ng-c4115135284="" class="inline ng-star-inserted">

_nghost-

22

acts as an antioxidant, improving the stability of the film.

o Stir the solution at an elevated temperature (e.g., 70 °C) for at least 30 minutes until all
solids are fully dissolved.
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e Substrate Preparation:

o Clean the substrates sequentially via sonication in a detergent solution, deionized water,
acetone, and isopropanol for 15 minutes each.

o Dry the substrates with a nitrogen gun and treat with UV-ozone for 15 minutes immediately
before use to ensure a hydrophilic surface.

e Spin Coating:

[¢]

Transfer the cleaned substrates into the glovebox.

o Dispense a sufficient amount of the FASnIngcontent-ng-c4139270029="" _nghost-ng-
c4115135284="" class="inline ng-star-inserted">

33

precursor solution onto the substrate.

o Spin-coat the solution in a two-step process (e.g., 1000 rpm for 10 s, followed by 5000
rpm for 30 s).

o During the second step, at approximately 15 seconds before the end of the spin cycle,
dispense an antisolvent (e.g., chlorobenzene) onto the spinning substrate to induce rapid
crystallization.

e Annealing:
o Immediately transfer the coated substrate to a preheated hotplate inside the glovebox.

o Anneal the film at a specific temperature (e.g., 100 °C) for a defined duration (e.g., 10
minutes) to remove residual solvent and improve crystallinity.

o Allow the film to cool down to room temperature before proceeding with doping.

Protocol 2: Sequential p-Type Doping of
FASningcontent-ng-c4139270029="" _nghost-ng-

© 2026 BenchChem. All rights reserved. 8/15 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15928397?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

c4115135284="" class="inline ng-star-inserted"> 3{3}3
Films

This protocol describes the sequential doping process involving air exposure and Fngcontent-
ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-inserted">

44
TCNQ surface treatment to achieve high conductivity.

Materials:

o Fabricated FASnIngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline
ng-star-inserted">

33

thin films (from Protocol 1)

e 2,3,5,6-tetrafluoro-7,7,8,8-tetracyanoquinodimethane (Fngcontent-ng-c4139270029=""
_nghost-ng-c4115135284="" class="inline ng-star-inserted">

44
TCNQ)

e Anhydrous solvent for Fngcontent-ng-c4139270029="" nghost-ng-c4115135284=""
class="inline ng-star-inserted">

44

TCNQ (e.g., acetonitrile or chlorobenzene)
Equipment:

o Controlled environment for air exposure (e.g., a chamber with controlled humidity)

e Spin coater or thermal evaporator for Fngcontent-ng-c4139270029=""_nghost-ng-

c4115135284="" class="inline ng-star-inserted">
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44
TCNQ deposition

e Hotplate
Procedure:

o Step 1: Controlled Air Exposure (Oxidation Doping)

o Expose the freshly prepared FASningcontent-ng-c4139270029="" _nghost-ng-

c4115135284="" class="inline ng-star-inserted">
33

film to ambient air for a controlled duration.

o A significant increase in conductivity is typically observed within the first 15 minutes.[1][2]
The optimal exposure time should be determined experimentally as prolonged exposure
can lead to degradation.

o Monitor the conductivity in-situ if possible to identify the peak conductivity.

e Step 2: Fngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline ng-star-

inserted">

44

TCNQ Surface Treatment (Molecular Doping)
o Solution-based Deposition:

» Prepare a dilute solution of Fngcontent-ng-c4139270029=""_nghost-ng-
€c4115135284="" class="inline ng-star-inserted">

44

TCNQ in a suitable anhydrous solvent (e.g., 0.5 mg/mL in acetonitrile).
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» Deposit the Fngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="inline
ng-star-inserted">

44

TCNQ solution onto the air-exposed FASnIngcontent-ng-c4139270029="" _nghost-ng-
€c4115135284="" class="inline ng-star-inserted">

33
film via spin coating (e.g., 4000 rpm for 30 s).

o Vapor-based Deposition (Alternative):

» Use a thermal evaporator to deposit a thin layer of Fngcontent-ng-c4139270029=""
_nghost-ng-c4115135284="" class="inline ng-star-inserted">

44

TCNQ onto the air-exposed FASnIngcontent-ng-c4139270029=""__nghost-ng-
€c4115135284="" class="inline ng-star-inserted">

33
film.

e Step 3: Thermal Annealing (Diffusion)

o Anneal the Fngcontent-ng-c4139270029="" nghost-ng-c4115135284="" class="inline ng-
star-inserted">

44

TCNQ-coated film at a moderate temperature (e.g., 70-100 °C) for a short period (e.g., 5-
10 minutes) to promote the diffusion of Fngcontent-ng-c4139270029="" nghost-ng-
c4115135284="" class="inline ng-star-inserted">

44

TCNQ molecules into the bulk of the FASningcontent-ng-c4139270029="" nghost-ng-
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€c4115135284="" class="inline ng-star-inserted">
33
film.

e Characterization:

o Measure the electrical conductivity of the final doped film using a four-point probe or Hall
effect measurement system.

o Perform spectroscopic analyses (e.g., XPS, UPS) to confirm the charge transfer and
changes in the electronic structure.

Experimental Workflow Diagram

The following diagram outlines the general experimental workflow for the fabrication and

doping of tin-iodide films.
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Caption: Workflow for fabrication and doping of FASNI3 films.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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